Cas no 27479-35-2 (Hexanedioic acid,bis(methylcyclohexyl) ester (9CI))
27479-35-2 structure
Product Name:Hexanedioic acid,bis(methylcyclohexyl) ester (9CI)
CAS No:27479-35-2
MF:C20H34O4
MW:338.481566905975
CID:275600
PubChem ID:3015380
Update Time:2025-04-19
Hexanedioic acid,bis(methylcyclohexyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid,bis(methylcyclohexyl) ester (9CI)
- bis(1-methylcyclohexyl) hexanedioate
- Bis(methylcyclohexyl) adipate
- NS00028312
- EINECS 248-488-6
- DTXSID00181904
- di(methylcyclohexyl) adipate
- Bis(1-methylcyclohexyl) adipate
- SCHEMBL1447086
- 27479-35-2
-
- Inchi: 1S/C20H34O4/c1-19(13-7-3-8-14-19)23-17(21)11-5-6-12-18(22)24-20(2)15-9-4-10-16-20/h3-16H2,1-2H3
- InChI Key: QNQFYZMDBGPUMK-UHFFFAOYSA-N
- SMILES: O(C(CCCCC(=O)OC1(C)CCCCC1)=O)C1(C)CCCCC1
Computed Properties
- Exact Mass: 338.24582
- Monoisotopic Mass: 338.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Hexanedioic acid,bis(methylcyclohexyl) ester (9CI) Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
27479-35-2 (Hexanedioic acid,bis(methylcyclohexyl) ester (9CI)) Related Products
- 220621-22-7(5-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-5-oxopentanoic acid)
- 16409-46-4(2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate)
- 6243-10-3(Cyclohexyl hexanoate)
- 77341-67-4(4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid)
- 564-20-5(Sclareolide)
- 1551-44-6(cyclohexyl butyrate)
- 1551-43-5(Cyclohexyl valerate)
- 4430-31-3(Octahydro-2H-chromen-2-one)
- 7011-83-8(Dihydrojasmone lactone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent